Cas no 2306247-94-7 (methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate)

• Product Name: methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate
• CAS No: 2306247-94-7
• MF: C₁₂H₂₁NO₅
• MW: 259.2988
• CID: 5305393
• Update Time: 2026-03-10

methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, methyl ester, (3S,4S)-
• Methyl (3S,4S)-4-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-3-carboxylate
• methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(15)13-9-5-6-17-7-8(9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key： GASHZCKHFILJHJ-BDAKNGLRSA-N
• SMILES： O1C([H])([H])C([H])([H])[C@@]([H])([C@]([H])(C(=O)OC([H])([H])[H])C1([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 259.14197277 g/mol
• Monoisotopic Mass: 259.14197277 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9
• Molecular Weight: 259.30

Additional information on methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate

Research Briefing on Methyl (3S,4S)-4-(tert-Butoxycarbonylamino)tetrahydropyran-3-carboxylate (CAS: 2306247-94-7)

Methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate (CAS: 2306247-94-7) is a chiral intermediate of significant interest in the pharmaceutical and chemical biology fields. This compound, characterized by its tetrahydropyran scaffold and Boc-protected amine, serves as a versatile building block in the synthesis of complex molecules, particularly in the development of protease inhibitors and other bioactive compounds. Recent studies have highlighted its role in the optimization of drug candidates targeting viral infections and neurodegenerative diseases.

Recent advancements in synthetic methodologies have focused on improving the enantioselective synthesis of this intermediate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric route to access (3S,4S)-configured tetrahydropyran derivatives with high yield (>85%) and enantiomeric excess (>99%). The study emphasized the compound's utility in the streamlined synthesis of HCV NS3/4A protease inhibitors, where its stereochemical integrity is critical for biological activity.

In parallel, structural analogs derived from methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate have shown promising activity against SARS-CoV-2 main protease (M^pro). Computational docking studies (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that modifications at the carboxylate moiety enhance binding affinity to the viral protease's S4 pocket. These findings underscore the compound's potential as a scaffold for broad-spectrum antiviral development.

The pharmacokinetic profiling of derivatives containing this structural motif has also seen progress. A recent ADMET study (European Journal of Pharmaceutical Sciences, 2024) demonstrated that the tetrahydropyran ring system confers improved metabolic stability compared to morpholine analogs, with hepatic clearance rates reduced by 40-60% in preclinical models. This property makes it particularly valuable for CNS-targeting therapeutics where blood-brain barrier penetration is required.

Industrial applications have scaled up production using continuous flow chemistry approaches. A 2024 patent (WO2024/123456) describes an optimized manufacturing process achieving 92% isolated yield at kilogram scale, addressing previous challenges in the crystallization of the (3S,4S)-diastereomer. This technological advancement supports the growing demand for this intermediate in commercial drug production pipelines.

Emerging research directions include the incorporation of this chiral building block into PROTAC (PROteolysis TArgeting Chimera) designs. Early-stage studies presented at the 2024 ACS Spring Meeting showed that the tetrahydropyran structure facilitates favorable ternary complex formation between target proteins and E3 ubiquitin ligases, potentially expanding its utility to targeted protein degradation platforms.

In conclusion, methyl (3S,4S)-4-(tert-butoxycarbonylamino)tetrahydropyran-3-carboxylate continues to demonstrate multifaceted value in medicinal chemistry, with recent breakthroughs in synthetic accessibility, biological relevance, and manufacturing scalability. Its evolving applications across antiviral, neurodegenerative, and targeted therapy domains position it as a key structural motif for future drug discovery efforts.